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Compound of Interest

Compound Name: Iodoethane-1-D1

Cat. No.: B3044163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

deuterated iodoethane. It is intended to be a valuable resource for professionals in research

and development who utilize isotopically labeled compounds. This document summarizes key

physical data, outlines standard experimental protocols for their determination, and illustrates

relevant chemical processes.

Physical and Chemical Properties
Deuterated iodoethane is a form of iodoethane where one or more hydrogen atoms have been

replaced with deuterium, a heavy isotope of hydrogen. This isotopic substitution is a critical tool

in mechanistic studies, metabolic tracing, and for altering the pharmacokinetic properties of

drug candidates. The most common forms are iodoethane-d5 (perdeuterated) and various

partially deuterated isotopologues. Below is a comparison of the key physical properties of two

common deuterated forms alongside standard iodoethane.

Table 1: Physical Properties of Iodoethane and its Deuterated Analogues
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Property
Iodoethane
(CH₃CH₂I)

Iodoethane-d₃
(CD₃CH₂I)

Iodoethane-d₅
(CD₃CD₂I)

Molecular Formula C₂H₅I C₂D₃H₂I C₂D₅I

Molecular Weight (

g/mol )
155.97[1] 158.98 161.00[2]

CAS Number 75-03-6[1] 7439-87-4 6485-58-1[2]

Physical Form Liquid[2] Liquid Liquid[2]

Melting Point (°C) -108[1][3] -108 (lit.) -108 (lit.)[2]

Boiling Point (°C) 69-73[3] 69-73 (lit.) 69-73 (lit.)[2]

Density (g/mL at

25°C)
~1.940 1.987 2.013[2]

Refractive Index

(n20/D)
~1.513 1.509 (lit.) 1.5091 (lit.)[2]

Experimental Protocols for Property Determination
The following sections describe standard methodologies for determining the key physical

properties listed above. These are generalized protocols applicable to liquid samples like

deuterated iodoethane.

2.1 Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a substance like iodoethane, which is liquid at room temperature, this requires

significant cooling.

Apparatus: A cryostat or a low-temperature thermometer and a capillary tube melting point

apparatus capable of reaching temperatures below -100°C.

Methodology:

A small sample of the liquid is introduced into a capillary tube, which is then sealed.
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The sample is frozen by immersing the capillary tube in a suitable cooling bath (e.g., liquid

nitrogen or a dry ice/acetone slurry).

The frozen sample is placed in the melting point apparatus, and the temperature is slowly

increased.

The temperature range from the point at which the first drop of liquid appears to the point

at which the entire solid has melted is recorded as the melting point range.

2.2 Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus: A distillation apparatus consisting of a round-bottom flask, a condenser, a

thermometer, and a heating mantle.

Methodology:

A small volume of the deuterated iodoethane is placed in the round-bottom flask along

with boiling chips to ensure smooth boiling.

The apparatus is assembled, and cooling water is circulated through the condenser.

The sample is gently heated.

The temperature is recorded when the liquid is boiling, and a stable ring of condensate is

observed on the thermometer bulb. This temperature is the boiling point at the given

atmospheric pressure.

2.3 Determination of Density

Density is the mass of a substance per unit volume.

Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical

balance.

Methodology:
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The empty pycnometer is weighed accurately.

It is then filled with the deuterated iodoethane, ensuring no air bubbles are present, and

weighed again. The temperature of the sample is recorded.

The pycnometer is emptied, cleaned, and filled with a reference substance of known

density (e.g., deionized water) at the same temperature and weighed.

The density of the sample is calculated using the formula: Density_sample =

(Mass_sample / Mass_reference) * Density_reference

2.4 Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Methodology:

The refractometer is calibrated using a standard of known refractive index.

A few drops of the deuterated iodoethane are placed on the prism of the refractometer.

The prism is closed, and the light source is adjusted.

The user looks through the eyepiece and adjusts the controls until the dividing line

between the light and dark fields is sharp and centered in the crosshairs.

The refractive index is read from the scale. The temperature is also recorded as the

refractive index is temperature-dependent.

Synthesis and Application Workflows
Deuterated iodoethane is a valuable reagent in organic synthesis, primarily used to introduce a

deuterated ethyl group into a molecule.

3.1 General Synthesis of Iodoethane-d₅
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One common method for preparing iodoethane involves the reaction of ethanol with a source of

iodine. For the deuterated analogue, deuterated ethanol is used as the starting material.

Reactants

Process

Product

Ethanol-d6
(CD3CD2OD)

Reaction to form
Phosphorus Triiodide (PI3) in situ

Iodine (I2) Red Phosphorus (P)

Conversion of Ethanol-d6
to Iodoethane-d5

Purification
(Distillation)

Iodoethane-d5
(CD3CD2I)

Click to download full resolution via product page

Caption: General workflow for the synthesis of iodoethane-d₅.

3.2 Application in Nucleophilic Substitution (SN2 Reaction)

Iodoethane is an excellent substrate for SN2 reactions due to iodine being a good leaving

group. Deuterated iodoethane is used to introduce an isotopically labeled ethyl group.
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Nucleophile (Nu⁻)
+

Iodoethane-d5 (CD3CD2I)

Transition State
[Nu---CD2(CD3)---I]⁻

SN2 Attack Ethylated Product (Nu-CD2CD3)
+

Iodide Ion (I⁻)

Leaving Group Departure
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Caption: Use of iodoethane-d₅ as an ethylating agent in an SN2 reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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